Cas no 1784449-16-6 (1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one)

• Product Name: 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one
• CAS No: 1784449-16-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD32695802
• CID: 4781941
• Update Time: 2025-10-28

1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one

• MDL： MFCD32695802
• Inchi： 1S/C10H10N2O/c1-7-6-12-4-3-9(8(2)13)5-10(12)11-7/h3-6H,1-2H3
• InChI Key： DQEPNJIIDZKJRB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN2C=C(C)N=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 34.4

Additional information on 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one

Comprehensive Guide to 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one (CAS No. 1784449-16-6)

1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one (CAS No. 1784449-16-6) is a specialized organic compound belonging to the imidazo[1,2-a]pyridine family. This heterocyclic compound has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and potential applications. The compound features a methyl-substituted imidazo[1,2-a]pyridine core coupled with an acetyl group, making it a valuable intermediate in synthetic chemistry.

The growing interest in imidazo[1,2-a]pyridine derivatives stems from their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the potential of 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one as a building block for drug discovery. Recent studies have explored its role in developing novel kinase inhibitors and GPCR modulators, addressing current medical challenges such as drug-resistant infections and chronic inflammatory diseases.

From a chemical perspective, 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one exhibits interesting physicochemical properties. The compound's molecular structure contributes to its moderate polarity and solubility profile, which is crucial for its applications in medicinal chemistry. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment and characterization of this compound, ensuring it meets the stringent requirements of pharmaceutical research.

The synthetic versatility of 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one makes it particularly valuable in modern organic synthesis. Chemists frequently utilize this compound as a key intermediate in multicomponent reactions and transition-metal catalyzed transformations. Its imidazo[1,2-a]pyridine scaffold serves as an excellent platform for further functionalization, enabling the creation of diverse molecular architectures with potential therapeutic applications.

In material science, researchers are investigating the photophysical properties of 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one derivatives for potential applications in organic electronics. The compound's conjugated system and electron-rich nature make it a candidate for developing novel OLED materials and fluorescent probes. This aligns with current industry trends toward sustainable and efficient electronic materials.

The market for imidazo[1,2-a]pyridine-based compounds has shown steady growth, driven by increasing pharmaceutical R&D investments. 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one has become commercially available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Quality control measures, including NMR spectroscopy and mass spectrometry analysis, ensure the compound meets the high purity standards required for research applications.

Recent advancements in synthetic methodology have improved the accessibility of 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one, addressing previous challenges in its large-scale production. Modern flow chemistry techniques and catalytic processes have enhanced the efficiency of its synthesis while reducing environmental impact. These developments support the compound's growing role in drug discovery pipelines and material science applications.

Safety considerations for handling 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended during experimental work. Researchers should consult the compound's material safety data sheet (MSDS) for specific handling and storage guidelines.

The future research directions for 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one appear promising, with ongoing investigations into its biological activities and material applications. Its structural features make it a compelling subject for computational chemistry studies and structure-activity relationship analyses. As the scientific community continues to explore the potential of imidazo[1,2-a]pyridine derivatives, this compound is likely to remain an important tool in chemical research and development.

For researchers seeking high-quality 1-(2-Methylimidazo[1,2-a]pyridin-7-yl)ethan-1-one, several reputable suppliers offer the compound with comprehensive analytical data. The availability of custom synthesis services and derivative preparation further enhances its utility in specialized research projects. As interest in heterocyclic compounds continues to grow, this particular molecule represents an important addition to the chemist's toolbox for innovative molecular design.